![molecular formula C14H15NO5 B604149 Methyl 1-[4-(methoxycarbonyl)phenyl]-5-oxopyrrolidine-3-carboxylate CAS No. 1239761-55-7](/img/structure/B604149.png)
Methyl 1-[4-(methoxycarbonyl)phenyl]-5-oxopyrrolidine-3-carboxylate
Overview
Description
Methyl 1-[4-(methoxycarbonyl)phenyl]-5-oxopyrrolidine-3-carboxylate, also known as MOC-pyrrolidine, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the pyrrolidine family and is synthesized through a multistep process.
Scientific Research Applications
Catalytic Synthesis Applications : It has been used in the synthesis of methyl 4-aminopyrrole-2-carboxylates through a relay catalytic cascade reaction, which is significant in organic synthesis (Galenko et al., 2015).
Palladium-Catalyzed Reactions : This compound is involved in oxindole synthesis via palladium-catalyzed CH functionalization, indicating its utility in complex organic synthesis processes (Magano et al., 2014).
Synthesis of Pyrrole Derivatives : Research has shown its application in the synthesis of 3-pyrrol-3′-yloxindoles with a carbamate function, which are useful in the development of various pharmaceutical compounds (Velikorodov et al., 2011).
Chemiluminescence Studies : This compound has been synthesized and evaluated for chemiluminescence intensities and chemical stabilities, suggesting applications in analytical chemistry (Nakazono et al., 2020).
Antimicrobial Agent Synthesis : It's also been used in the synthesis of novel pyrrole-3-carboxylate derivatives with potential antimicrobial properties, indicating its relevance in the field of medicinal chemistry (Hublikar et al., 2019).
Crystallography Research : This compound has been studied using single crystal X-ray diffraction analysis to understand its structural properties, important for materials science applications (Kirillov et al., 2010).
Heterocyclic Chemistry : It plays a role in the synthesis of various heterocyclic systems, such as pyrido-[1,2-a]pyrimidin-4-ones and thiazolo[3,2-a]pyrimidin-5-ones, which are significant in the development of new chemical entities (Selič et al., 1997).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 1-(4-methoxycarbonylphenyl)-5-oxopyrrolidine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO5/c1-19-13(17)9-3-5-11(6-4-9)15-8-10(7-12(15)16)14(18)20-2/h3-6,10H,7-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JETMEISSCWXNJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC(=O)N(C1)C2=CC=C(C=C2)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-[4-(methoxycarbonyl)phenyl]-5-oxopyrrolidine-3-carboxylate | |
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